Cas no 129077-50-5 (2,2':6',2''-Terpyridine, 4'-(3-nitrophenyl)-)

• Product Name: 2,2':6',2''-Terpyridine, 4'-(3-nitrophenyl)-
• CAS No: 129077-50-5
• MF: C₂₁H₁₄N₄O₂
• MW: 354.36146402359
• CID: 1223810
• PubChem ID: 12990785
• Update Time: 2025-04-20

2,2':6',2''-Terpyridine, 4'-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine, 4'-(3-nitrophenyl)-
• 4-(3-nitrophenyl)-2,6-dipyridin-2-ylpyridine
• SCHEMBL8755737
• DTXSID10514486
• 2~4~-(3-Nitrophenyl)-1~2~,2~2~:2~6~,3~2~-terpyridine
• 129077-50-5

• Inchi： 1S/C21H14N4O2/c26-25(27)17-7-5-6-15(12-17)16-13-20(18-8-1-3-10-22-18)24-21(14-16)19-9-2-4-11-23-19/h1-14H
• InChI Key： GLNZHKNBOZBSPS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1)=O

Computed Properties

• Exact Mass: 354.11182
• Monoisotopic Mass: 354.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 81.81